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Compound of Interest

Compound Name: C21H20FN7O3S

Cat. No.: B12622088 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The compound with the molecular formula C21H20FN7O3S has been identified as Tedizolid

Phosphate. Tedizolid is an oxazolidinone-class antibacterial agent. This guide provides a

comprehensive overview of its mechanism of action, available quantitative data, and relevant

experimental protocols.

Core Mechanism of Action
Tedizolid exerts its antibacterial effect by inhibiting bacterial protein synthesis. It binds to the

50S subunit of the bacterial ribosome, specifically at the peptidyl transferase center (PTC). This

binding action prevents the formation of a functional 70S initiation complex, which is a crucial

step in the translation process. By interfering with the proper positioning of aminoacyl-tRNAs,

Tedizolid effectively stalls the production of essential bacterial proteins, ultimately leading to the

cessation of bacterial growth and replication.

Signaling Pathway
The primary signaling pathway disrupted by Tedizolid is the bacterial protein synthesis pathway.

A simplified representation of this inhibition is provided below.
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Action of C21H20FN7O3S]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12622088#c21h20fn7o3s-mechanism-of-action-in-
biological-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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